Cas no 56800-12-5 (3-ethoxybut-1-yne)

• Product Name: 3-ethoxybut-1-yne
• CAS No: 56800-12-5
• MF: C₆H₁₀O
• MW: 98.1430020332336
• CID: 347798
• PubChem ID: 13679040
• Update Time: 2025-05-20

3-ethoxybut-1-yne Chemical and Physical Properties

Names and Identifiers

• 1-Butyne, 3-ethoxy-
• 3-ethoxybut-1-yne
• 56800-12-5
• DTXSID10546525
• EN300-1795039

• Inchi： 1S/C6H10O/c1-4-6(3)7-5-2/h1,6H,5H2,2-3H3
• InChI Key： MQHNYRINDRJNQK-UHFFFAOYSA-N
• SMILES： O(CC)C(C#C)C

Computed Properties

• Exact Mass: 98.0732
• Monoisotopic Mass: 98.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 77.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Additional information on 3-ethoxybut-1-yne

Chemical Profile of 3-ethoxybut-1-yne (CAS No. 56800-12-5)

3-ethoxybut-1-yne, identified by the Chemical Abstracts Service registry number CAS No. 56800-12-5, is a significant organic compound belonging to the alkyne class. This compound features a linear structure with an ethoxy substituent attached to the second carbon of a butynyl chain. Its molecular formula is C₅H₈O, reflecting a relatively simple yet versatile framework that makes it a valuable intermediate in synthetic chemistry and pharmaceutical research.

The structure of 3-ethoxybut-1-yne lends itself to diverse chemical transformations, particularly due to the presence of both the triple bond and the ether functional group. The triple bond (C≡C) in the butynyl backbone provides opportunities for polymerization, metathesis, and coupling reactions, while the ethoxy group (-OCH₂CH₃) introduces polarity and reactivity suitable for nucleophilic substitution or elimination reactions. These characteristics have positioned 3-ethoxybut-1-yne as a building block in the synthesis of more complex molecules, including pharmaceuticals and specialty chemicals.

In recent years, there has been growing interest in 3-ethoxybut-1-yne as a precursor in medicinal chemistry. Its unique structural motif has been explored in the development of novel therapeutic agents. For instance, derivatives of this compound have been investigated for their potential biological activity, particularly in the context of enzyme inhibition and receptor interaction. The triple bond can be selectively functionalized to introduce pharmacophores, while the ethoxy group can modulate solubility and metabolic stability, making 3-ethoxybut-1-yne a promising scaffold for drug discovery.

One notable area of research involving 3-ethoxybut-1-yne is its application in the synthesis of heterocyclic compounds. Heterocycles are prevalent in biologically active molecules, and 3-ethoxybut-1-yne can serve as a key intermediate in constructing nitrogen-containing rings such as pyridines or pyrroles. These heterocycles are integral to many drugs and natural products, highlighting the versatility of CAS No. 56800-12-5 as a synthetic tool.

The chemical reactivity of 3-ethoxybut-1-yne has also been leveraged in materials science applications. For example, its ability to undergo polymerization reactions makes it useful in creating novel polymers with tailored properties. These polymers may find applications in coatings, adhesives, or even electronic materials, where precise control over molecular architecture is essential.

From an industrial perspective, the production and handling of 3-ethoxybut-1-yne require careful consideration of reaction conditions to ensure high yield and purity. Advances in catalytic methods have enabled more efficient synthetic routes, reducing waste and improving scalability. Such innovations are critical for integrating CAS No. 56800-12-5 into large-scale manufacturing processes.

The safety profile of 3-ethoxybut-1-yne is another important consideration. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to minimize exposure risks. This includes using appropriate personal protective equipment (PPE) and ensuring adequate ventilation during laboratory or industrial operations.

Future research directions may explore new derivatives of 3-ethoxybut-1-yne, focusing on enhancing its utility in drug development or material science. For example, modifications to the ethoxy group could yield new functional materials with unique properties, while structural variations might unlock novel biological activities.

In conclusion,3-ethoxybut-1-yne (CAS No. 56800-12-5) represents a versatile and valuable compound with broad applications across chemistry and related fields. Its unique structural features enable diverse transformations, making it indispensable for synthetic chemists working on pharmaceuticals or advanced materials.